Methyl 2-(cyclopropylamino)-3-nitrobenzoate

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: methyl 2-(cyclopropylamino)-3-nitrobenzoate
• InChI: InChI=1S/C11H12N2O4/c1-17-11(14)8-3-2-4-9(13(15)16)10(8)12-7-5-6-7/h2-4,7,12H,5-6H2,1H3
• InChI Key: SWDHXNWXQVOPEY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])NC2CC2

Description

Methyl 2-(cyclopropylamino)-3-nitrobenzoate is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude 2-(cyclopropylamino)-3-nitrobenzoic acid (0.90 g, 4.1 mmol) was dissolved in MeOH (15 mL), and 2 mL H2SO4 (98%) was added. The mixture was heated to reflux for 18 h. The mixture was cooled, concentrated in vacuo, and purified by column chromatography on a silica gel column using DCM as eluent to give methyl 2-(cyclopropylamino)-3-nitrobenzoate: LC-MS (ESI) m/z 237.1 [M+H]+.